Cas no 904828-68-8 (2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 904828-68-8
• MF: C₂₅H₃₀N₄O₄S
• MW: 482.595104694366
• CID: 6602374
• PubChem ID: 16028987
• Update Time: 2025-06-10

2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-ethoxy-5-(1-methylethyl)-N-[3-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• HMS1892O02
• 904828-68-8
• CHEMBL1435208
• G620-0042
• 2-ethoxy-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-5-propan-2-ylbenzenesulfonamide
• 2-ethoxy-N-{3-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-5-(propan-2-yl)benzene-1-sulfonamide
• 2-ethoxy-5-isopropyl-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzenesulfonamide
• AKOS002066030
• F2061-0042
• NCGC00132248-01

• Inchi： 1S/C25H30N4O4S/c1-4-33-23-10-8-19(18(2)3)17-24(23)34(30,31)28-21-7-5-6-20(16-21)22-9-11-25(27-26-22)29-12-14-32-15-13-29/h5-11,16-18,28H,4,12-15H2,1-3H3
• InChI Key： RZLDUJPMDQCJOS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCOCC4)C=C3)=C2)(=O)=O)=CC(C(C)C)=CC=C1OCC

Computed Properties

• Exact Mass: 482.19877662g/mol
• Monoisotopic Mass: 482.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 720.3±70.0 °C(Predicted)
• pka: 7.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide

Comprehensive Analysis of 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 904828-68-8)

The compound 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 904828-68-8) is a sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate design, combining a pyridazine core with a morpholine moiety and a sulfonamide functional group. This combination of structural features makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide in targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders. The presence of the morpholin-4-yl group enhances its solubility and bioavailability, making it a valuable scaffold for further chemical modifications.

In the context of current trends, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Users frequently search for terms like "sulfonamide derivatives in drug discovery" or "pyridazine-based therapeutics," reflecting the growing interest in this class of molecules. The compound’s CAS No. 904828-68-8 is often queried in academic and industrial databases, underscoring its relevance in ongoing research.

From a synthetic perspective, the preparation of 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are well-documented in the literature, but optimization remains a focus for improving yield and purity. The compound’s ethoxy and isopropyl substituents contribute to its stability and pharmacokinetic properties, which are critical for in vivo applications.

Another area of interest is the compound’s potential as a kinase inhibitor. Kinases are a hot topic in drug development, with many researchers exploring their inhibition as a therapeutic strategy. The pyridazin-3-yl fragment in CAS No. 904828-68-8 is structurally similar to known kinase inhibitors, prompting investigations into its efficacy and selectivity. This aligns with frequent search queries such as "kinase inhibitors with morpholine groups" or "pyridazine derivatives in cancer therapy."

Beyond its pharmaceutical applications, 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide has also been studied for its physicochemical properties. Its logP value and hydrogen-bonding capacity make it a suitable candidate for formulation development, particularly in oral drug delivery systems. These characteristics are often discussed in forums and publications focusing on "ADME properties of sulfonamides" or "drug-like molecules with high bioavailability."

In conclusion, 2-ethoxy-N-{3-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 904828-68-8) represents a fascinating example of modern medicinal chemistry. Its multifaceted structure and potential applications align with current research trends and user interests, making it a compound of enduring significance. As the scientific community continues to explore its capabilities, this molecule is likely to remain a focal point in the search for innovative therapeutic agents.